Cas no 914220-05-6 (2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID)

• Product Name: 2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
• CAS No: 914220-05-6
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 996388
• PubChem ID: 29923074
• Update Time: 2025-04-20

2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-CYCLOPENTYLETHYL)-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
• 6-chloro-2-(2-cyclopentylethyl)imidazo[1,2-b]pyridazine-3-carboxylic acid
• DTXSID80652208
• (PERFLUORO-N-HEXYL)PHENYLIODONIUMTRIFLUOROMETHANESULFONATE
• 914220-05-6
• AKOS015962470
• 6-chloro-2-(2-cyclopentylethyl)imidazo[1,2-b]pyridazine-3-carboxylicacid

• Inchi： 1S/C14H16ClN3O2/c15-11-7-8-12-16-10(6-5-9-3-1-2-4-9)13(14(19)20)18(12)17-11/h7-9H,1-6H2,(H,19,20)
• InChI Key： YNVIZKCWQNGQMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2N(C(C(=O)O)=C(CCC3CCCC3)N=2)N=1

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.5Ų